2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one

• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-phenyl-3-(4-propoxyphenyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C23H22N2O2/c1-2-16-27-19-14-12-18(13-15-19)25-22(17-8-4-3-5-9-17)24-21-11-7-6-10-20(21)23(25)26/h3-15,22,24H,2,16H2,1H3
• InChI Key: KWZKYMCYPAYUMC-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)C4=CC=CC=C4

Description

2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one is a heterocyclic compound that belongs to the class of quinazolinones. It exhibits potent biological activities and is widely used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes and receptors, including cyclooxygenase-2, phosphodiesterase-4, and acetylcholinesterase. It has also been shown to modulate the expression of various genes involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been reported to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one has several advantages for lab experiments. It is readily available and can be synthesized in high yield and purity. It exhibits potent biological activities and can be used as a tool compound for the study of various biological processes. However, it also has some limitations. It is relatively expensive compared to other compounds and may not be suitable for large-scale experiments.

Future Directions

There are several future directions for the study of 2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one. One potential direction is the development of more potent and selective analogs for various biological targets. Another direction is the study of its potential use as a therapeutic agent for various diseases. Additionally, its use as a fluorescent probe for the detection of metal ions in biological systems could be further explored.

Synthesis Methods

The synthesis of 2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one involves the reaction of 2-aminobenzophenone and 4-propoxybenzaldehyde in the presence of a base. The reaction proceeds through a condensation reaction to form the desired product. This method has been reported in several scientific journals and has been optimized for high yield and purity.

Scientific Research Applications

2-phenyl-3-(4-propoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one has been extensively studied for its various scientific research applications. It has been reported to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been studied for its potential use as a therapeutic agent for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been used as a fluorescent probe for the detection of metal ions in biological systems.